Cas no 2152220-06-7 (tert-butyl N-3-amino-4-carbamoyl-2-(propan-2-yl)butylcarbamate)

• Product Name: tert-butyl N-3-amino-4-carbamoyl-2-(propan-2-yl)butylcarbamate
• CAS No: 2152220-06-7
• MF: C₁₃H₂₇N₃O₃
• MW: 273.371783494949
• CID: 6097406
• PubChem ID: 165801873
• Update Time: 2025-06-14

tert-butyl N-3-amino-4-carbamoyl-2-(propan-2-yl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-4-carbamoyl-2-(propan-2-yl)butylcarbamate
• tert-butyl N-[3-amino-4-carbamoyl-2-(propan-2-yl)butyl]carbamate
• EN300-1286162
• 2152220-06-7

• Inchi： 1S/C13H27N3O3/c1-8(2)9(10(14)6-11(15)17)7-16-12(18)19-13(3,4)5/h8-10H,6-7,14H2,1-5H3,(H2,15,17)(H,16,18)
• InChI Key： VVCXSHZZELLCCC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(CC(N)=O)N)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.20524173g/mol
• Monoisotopic Mass: 273.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-3-amino-4-carbamoyl-2-(propan-2-yl)butylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-4-carbamoyl-2-(propan-2-yl)butylcarbamate (CAS No. 2152220-06-7)

The compound tert-butyl N-3-amino-4-carbamoyl-2-(propan-2-yl)butylcarbamate (CAS No. 2152220-06-7) is a specialized carbamate derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butyl protecting group and carbamoyl functionality, make it a valuable intermediate for designing bioactive molecules. Researchers and industry professionals frequently seek this compound for its role in peptide modification, drug discovery, and proteomics studies.

In recent years, the demand for custom synthetic intermediates like tert-butyl N-3-amino-4-carbamoyl-2-(propan-2-yl)butylcarbamate has surged due to advancements in targeted therapy and precision medicine. This compound’s amino-carbamoyl backbone aligns with trends in small-molecule drug development, particularly for modulating enzyme inhibitors and receptor ligands. Its CAS No. 2152220-06-7 is often referenced in patent literature, highlighting its relevance in intellectual property for novel therapeutics.

From a synthetic perspective, the tert-butyl group in this molecule serves as a protecting group for amines, a technique widely used in solid-phase peptide synthesis (SPPS). This feature addresses common challenges in peptide stability and side-chain protection, making it a topic of interest in forums discussing organic chemistry optimization. Laboratories focusing on high-throughput screening also utilize this compound to explore structure-activity relationships (SAR).

Environmental and green chemistry considerations are increasingly shaping the synthesis of compounds like tert-butyl N-3-amino-4-carbamoyl-2-(propan-2-yl)butylcarbamate. Researchers are exploring solvent-free reactions and catalytic methods to improve the sustainability of its production. Such innovations align with global searches for eco-friendly synthetic routes and reduced waste generation in chemical manufacturing.

The compound’s propan-2-yl (isopropyl) substituent further enhances its lipophilicity, a property critical for drug bioavailability studies. This attribute is frequently discussed in contexts like ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a hot topic in pharmacokinetics research. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize this molecule, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, tert-butyl N-3-amino-4-carbamoyl-2-(propan-2-yl)butylcarbamate (CAS No. 2152220-06-7) represents a versatile tool for modern chemistry and life sciences. Its applications span from medicinal chemistry to bioconjugation, reflecting broader trends in personalized healthcare and biopharmaceutical innovation. As interest grows in tailored molecular scaffolds, this compound’s role is poised to expand, driven by interdisciplinary collaborations and cutting-edge research.